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Compound of Interest

Compound Name: 4,5-Dimethyl-1,3-dioxol-2-one

Cat. No.: B143725

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 4,5-
Dimethyl-1,3-dioxol-2-one (CAS No. 37830-90-3), an important intermediate in organic and
pharmaceutical synthesis.[1][2] The information is presented to support research and
development activities where this compound is utilized.

Chemical Identity and Structure

4,5-Dimethyl-1,3-dioxol-2-one, also known as dimethylvinylene carbonate, is a heterocyclic
compound.[3] Its structure consists of a five-membered dioxol-2-one ring with two methyl
groups attached to the carbon atoms of the double bond. The planar nature of this molecule
has been confirmed by single-crystal X-ray diffraction.[4]

Below is a diagram illustrating the key identifiers and structural information for 4,5-Dimethyl-
1,3-dioxol-2-one.
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4,5-Dimethyl-1,3-dioxol-2-one

CAS Number Molecular Formula IUPAC Name Synonyms Molecular Weight SMILES InChiKey
37830-90-3 C5H603 4,5-dimethyl-1,3-dioxol-2-one DMDO, Dimethyldioxolone ~114.10 g/mol CC1=C(0C(=0)01)C QYIOFABFKUOIBV-UHFFFAOYSA-N

Identifiers Structural Information

Figure 1. Chemical Identity of 4,5-Dimethyl-1,3-dioxol-2-one

Click to download full resolution via product page
Caption: Figure 1. Key identifiers and structural data for 4,5-Dimethyl-1,3-dioxol-2-one.

Tabulated Physical Properties

The following table summarizes the key quantitative physical properties of 4,5-Dimethyl-1,3-
dioxol-2-one compiled from various sources.

Property Value Notes
Molecular Formula CsHeOs3 [31[5][6]
Molecular Weight 114.10 g/mol [31[5]

White to light yellow solid,
Appearance [1]
powder, or crystal

Arange of 77-78.5 °C is

Melting Point 77-81°C
frequently cited.[1][7]
Boiling Point 130 °C @ 6 mmHg
Density 1.2+0.1 g/cm3
Flash Point 55.8 £ 16.7 °C
Refractive Index 1.455
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Spectral Data

Spectroscopic data is crucial for the identification and characterization of 4,5-Dimethyl-1,3-
dioxol-2-one. The following spectral information is available in public databases:

* 1H NMR: Data is available and can be used to confirm the presence and environment of the
methyl protons.[3][8]

e Mass Spectrometry (GC-MS): The mass spectrum provides information on the molecular
weight and fragmentation pattern of the molecule.[3][6]

e Infrared (FTIR) and Raman (FT-Raman) Spectroscopy: The FT-IR and FT-Raman spectra
have been recorded and analyzed, providing detailed information about the vibrational
modes of the molecule.[3][9] These spectra are useful for identifying functional groups,
particularly the characteristic carbonyl (C=0) stretch of the cyclic carbonate.

Experimental Protocols

The determination of the physical properties listed above follows standard laboratory
procedures. Below are generalized methodologies for key experiments.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity for a solid compound.[10] A sharp melting range
typically indicates a high degree of purity.[11]

Dry the sample Finely powder Insert Sample Place tube Heat r¢ pd\yf Heat slowly (1-2°C/min) Record T_initial ReccrdT final
thoroughly the solid pH yt b apparatus approximate range near melting point (first liquid) (all liquid)

Sample Preparation Measurement

Figure 2. Workflow for Melting Point Determination

Click to download full resolution via product page

Caption: Figure 2. Generalized workflow for determining melting point via the capillary method.
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Protocol:

o Sample Preparation: A small amount of the dried, crystalline 4,5-Dimethyl-1,3-dioxol-2-one
is finely crushed into a powder.[12] This powder is then packed into a thin-walled capillary
tube, sealed at one end, to a height of 1-2 cm.[12]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp
or Thiele tube) alongside a calibrated thermometer.[10][11]

e Heating and Observation: The apparatus is heated. An initial rapid heating can be used to
find an approximate melting range.[10] For an accurate measurement, a second sample is
heated slowly, at a rate of about 1-2°C per minute, as the temperature approaches the
expected melting point.[11]

o Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears (T1) and the temperature at which the entire solid has turned into a clear liquid
(T2).[12] The melting point is reported as the range T1 - To.

Boiling Point Determination (Micro Method)

For determining the boiling point of a substance available in small quantities, a micro boiling
point determination method is often employed.

Protocol:

o Apparatus Setup: A small amount (a few milliliters) of the liquid sample is placed into a small
test tube or fusion tube.[13] A capillary tube, sealed at one end, is placed into the test tube
with its open end down.

e Heating: The test tube assembly is attached to a thermometer and heated in a liquid bath
(e.g., paraffin oil).[14]

o Observation: As the sample is heated, trapped air will bubble out of the capillary tube.
Heating continues until a rapid and continuous stream of bubbles emerges from the capillary.
[15] This indicates the vapor pressure of the liquid equals the atmospheric pressure.
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o Data Recording: The heat source is removed, and the apparatus is allowed to cool slowly.
The boiling point is the temperature at which the bubbling stops and the liquid is just drawn
back into the capillary tube.[15] It is also crucial to record the atmospheric pressure at the
time of measurement, as boiling point is pressure-dependent.[13]

Density Determination (Displacement Method)

The density of a solid can be determined by measuring its mass and the volume of liquid it
displaces, based on Archimedes' principle.[16][17]

Protocol:

o Mass Measurement: The mass of a sample of 4,5-Dimethyl-1,3-dioxol-2-one is accurately
measured using an analytical balance.[18]

e Initial Volume Measurement: A graduated cylinder is partially filled with a liquid in which the
solid is insoluble (an inert solvent). The initial volume (V1) is recorded.[18][19]

» Displacement: The weighed solid is carefully submerged in the liquid in the graduated
cylinder. The new volume (V2) is recorded.[18][19]

o Calculation: The volume of the solid is calculated as V2 - V1. The density is then calculated
using the formula: Density = Mass / (V2 - V1).[19]

Solubility

Detailed quantitative solubility data for 4,5-Dimethyl-1,3-dioxol-2-one in various common
laboratory solvents is not extensively documented in publicly available literature. For a related
compound, 2,2-Dimethyl-1,3-dioxolane, insolubility in water is noted. Given its structure, it is
expected to be soluble in many common organic solvents. Experimental determination is
recommended to ascertain its solubility profile in specific solvent systems relevant to a given
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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